Cas no 1021256-05-2 (2-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(pyridin-2-yl)pyrimidin-4-ol)

• Product Name: 2-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(pyridin-2-yl)pyrimidin-4-ol
• CAS No: 1021256-05-2
• MF: C₁₈H₁₂ClN₅O₂S
• MW: 397.838180541992
• CID: 5381343
• Update Time: 2025-05-21

2-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(pyridin-2-yl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-[[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-6-pyridin-2-yl-1H-pyrimidin-4-one
• 2-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(pyridin-2-yl)pyrimidin-4-ol

• Inchi： 1S/C18H12ClN5O2S/c19-12-6-2-1-5-11(12)17-23-16(26-24-17)10-27-18-21-14(9-15(25)22-18)13-7-3-4-8-20-13/h1-9H,10H2,(H,21,22,25)
• InChI Key： UIJWRBQXLSBMIS-UHFFFAOYSA-N
• SMILES： C1(SCC2ON=C(C3=CC=CC=C3Cl)N=2)NC(C2=NC=CC=C2)=CC(=O)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 2-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(pyridin-2-yl)pyrimidin-4-ol

Introduction to 2-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(pyridin-2-yl)pyrimidin-4-ol (CAS No. 1021256-05-2)

2-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(pyridin-2-yl)pyrimidin-4-ol, identified by its CAS number 1021256-05-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine derivatives class, a family of molecules widely recognized for their diverse biological activities and therapeutic potential. The presence of multiple pharmacophoric moieties, including a sulfanyl group and a pyridin-2-yl substituent, alongside the 3-(2-chlorophenyl)-1,2,4-oxadiazole core, positions this molecule as a promising candidate for further exploration in drug discovery and development.

The chemical structure of this compound is characterized by its intricate connectivity and functional group arrangement. The 1,2,4-oxadiazole ring is a key pharmacophore in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. In this particular compound, the 3-(2-chlorophenyl) moiety enhances its potential by introducing additional electronic and steric properties that can modulate its binding affinity and selectivity. The sulfanyl group at the C4 position of the pyrimidine ring further contributes to the molecule's versatility, enabling interactions with various biological systems.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies suggest that the pyridin-2-yl substituent plays a crucial role in mediating binding to specific proteins involved in metabolic pathways and signal transduction. The combination of these structural features makes this compound an attractive scaffold for designing novel therapeutic agents targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

In the realm of drug discovery, the synthesis and optimization of heterocyclic compounds like 2-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(pyridin-2-yl)pyrimidin-4-ol are of paramount importance. Researchers have employed various synthetic strategies to access this class of molecules, leveraging techniques such as multi-component reactions and transition-metal-catalyzed processes. These approaches have enabled the rapid construction of complex structures while maintaining high yields and purity standards.

The biological activity of this compound has been preliminarily investigated in several in vitro assays. Preliminary results indicate that it exhibits inhibitory effects on certain enzymes implicated in disease pathways. For instance, studies have shown that it may interfere with the activity of kinases and phosphodiesterases, which are key regulators of cellular processes such as proliferation and differentiation. Additionally, its interaction with other biological targets has been explored using high-throughput screening techniques, revealing potential applications in modulating immune responses and cellular signaling.

The development of novel pharmaceutical agents relies heavily on understanding their pharmacokinetic properties. The physicochemical characteristics of 2-{[3-(2-chlorophenyl)-1,2,4 oxadiazol 5 yl]methyl} sulfanyl 6 (pyridin 2 yl) pyrimidin 4 ol, such as solubility, stability, and metabolic profile, are critical factors that determine its suitability for clinical translation. Advanced analytical techniques have been employed to characterize these properties comprehensively. For example, spectroscopic methods like NMR spectroscopy and mass spectrometry have provided detailed insights into its molecular structure and dynamics.

The synthesis of derivatives based on this core structure represents another avenue for expanding its therapeutic potential. By modifying specific functional groups or introducing new substituents, researchers can fine-tune the biological activity and pharmacokinetic profile of the compound. Such modifications often involve sophisticated chemical transformations that require expertise in organic synthesis. The development of novel synthetic methodologies has been instrumental in facilitating these modifications efficiently.

Current research trends in medicinal chemistry emphasize the importance of designing molecules with enhanced target specificity and reduced side effects. The structural features of {[3 ( 2 chlorophenyl ) 1 2 4 oxadiazol 5 yl ]methyl } sulfanyl ) 6 ( pyridin 2 yl ) pyrimidin 4 ol } ( CAS No . 1021256 -05 - 2 ), including its multiple pharmacophores and rigid heterocyclic framework, position it as an excellent candidate for meeting these challenges .

The integration of artificial intelligence (AI) tools into drug discovery pipelines has accelerated the identification of promising candidates like this one . Machine learning algorithms can analyze vast datasets to predict biological activity , optimize molecular structures ,and identify optimal synthetic routes . These advancements have significantly reduced the time required to bring new therapeutic agents from discovery to clinical testing .

In conclusion,{[3 ( 2 chlorophenyl ) 1 2 4 oxadiazol -5 - yl ]methyl } sulfanyl ) -6 ( pyridine - 20 yl ) pyrimidine -40 ]} ( CAS No .1021256 -05 - 02 ) represents a structurally intriguing molecule with significant potential in pharmaceutical research . Its unique combination of functional groups , coupled with promising preliminary biological activities , makes it an exciting prospect for further investigation . As research continues to uncover new therapeutic targets , compounds like this one will play an increasingly important role in addressing unmet medical needs .